Cas no 848760-74-7 (1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-)

1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- structure
848760-74-7 structure
Product Name:1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
CAS No:848760-74-7
MF:C16H14O2
MW:238.281164646149
CID:716574
Update Time:2024-01-31

1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
    • 4-(1H-INDOL-4-YL)BENZALDEHYDE
    • 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]
    • 4-(1H-Indol-6-yl)benzaldehyde
    • 4-(1-Oxo-2,3-dihydroinden-5-yl)benzaldehyde
    • 4-(3-Oxo-indan-5-yl)-benzaldehyde
    • 5-(4'-hydroxymethyl-phenyl)-indan-1-one
    • 5-[4-(hydroxymethyl)phenyl]-2,3-dihydroinden-1-one
    • 1H-Inden-1-one, 2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
    • Inchi: 1S/C16H14O2/c17-10-11-1-3-12(4-2-11)13-5-7-15-14(9-13)6-8-16(15)18/h1-5,7,9,17H,6,8,10H2
    • InChI Key: GDEUQKTXERQPTC-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=C(C3=CC=C(CO)C=C3)C=C2)CC1

Computed Properties

  • Exact Mass: 221.08400
  • Monoisotopic Mass: 221.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9A^2

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Predicted)
  • Melting Point: 156 °C(Solv: tetrahydrofuran (109-99-9))
  • Boiling Point: 457.4±44.0 °C(Predicted)
  • PSA: 32.86000
  • LogP: 3.64740
  • pka: 14.29±0.10(Predicted)

1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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